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Compound of Interest

Compound Name: Topanol CA

Cat. No.: B7801500

For Researchers, Scientists, and Drug Development Professionals

Introduction

Topanol CA, with the CAS Number 1843-03-4, is a high molecular weight hindered phenolic
antioxidant.[1] Its chemical name is 1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane.[2]
[3] This compound is widely utilized as a stabilizer in various polymers, such as polypropylene,
polyethylene, and PVC, as well as in light-colored rubber products to prevent oxidative
degradation.[1][3][4] Its efficacy stems from its ability to scavenge free radicals, thereby
protecting materials from deterioration caused by heat and oxygen. This technical guide
provides an in-depth overview of the core physical and chemical properties of Topanol CA,
detailed experimental protocols for their determination, and a visualization of its antioxidant
mechanism.

Physical and Chemical Properties

The physical and chemical properties of Topanol CA are summarized in the tables below for
easy reference and comparison.

General Properties
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Property Value Reference(s)
CAS Number 1843-03-4 [2][5]
Molecular Formula C37H5203 [61[7]
Molecular Weight 544.81 g/mol [61[7]
Appearance White to off-white crystalline (7
powder

Property Value Reference(s)
Melting Point 183-190 °C [31[4]

Boiling Point 578.54 °C (rough estimate) [4]

Density 0.5 g/cm3 [41[8]

Flash Point 225 °F (107.2 °C) [4]

Water Solubility 0.02 ng/L at 20 °C [4]

Solubility in Organic Solvents at 25°C
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Solvent Solubility ( g/100g ) Reference(s)
Acetone 96 [4]
Ethanol 70 [4]
Diethyl Ether 63 [4]
Ethyl Acetate 61 [4]
Methanol 16 [4]
Benzene 8.5 [4]
Carbon Tetrachloride 0.3 [4]
Petroleum Ether (60-80°C) 0.15 [4]
DMSO 100 mg/mL (with sonication) [7]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical,
chemical, and antioxidant properties of a solid organic compound like Topanol CA.

Determination of Melting Point

The melting point of a solid organic compound is a crucial physical property for its identification
and purity assessment. A common method for its determination is the capillary tube method.

Apparatus:

» Melting point apparatus (e.g., Thiele tube or a digital melting point device)
o Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

» Heating bath (if using a Thiele tube, typically silicone oil)
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Procedure:

o Sample Preparation: A small amount of the dry, crystalline Topanol CA is finely powdered
using a mortar and pestle.

o Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and gently tapped on a hard surface to pack the powder into the
sealed end. A sample height of 2-3 mm is sufficient.

e Apparatus Setup:

o Thiele Tube: The capillary tube is attached to a thermometer with a rubber band, ensuring
the sample is level with the thermometer bulb. The assembly is then inserted into the
Thiele tube containing a heating oil, with the upper level of the oil above the side arm.

o Digital Melting Point Apparatus: The capillary tube is inserted into the designated sample
holder in the apparatus.

o Heating and Observation: The apparatus is heated gently and steadily. As the melting point
is approached, the heating rate is slowed to approximately 1-2 °C per minute.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range. For a pure compound, this range
should be narrow.

Determination of Boiling Point (Theoretical)

As Topanol CA is a solid at room temperature with a very high estimated boiling point, its
experimental determination is not practical under standard laboratory conditions and is typically
estimated using computational models.

Determination of Density

The density of a solid can be determined by measuring its mass and volume. For an insoluble
powder like Topanol CA, the volume can be determined by liquid displacement.

Apparatus:
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e Analytical balance

e Graduated cylinder or pycnometer

e Aliquid in which Topanol CA is insoluble (e.g., water)
Procedure:

e Mass Measurement: A known mass of Topanol CA powder is accurately weighed using an
analytical balance.

e Volume Measurement by Displacement:

o A graduated cylinder is partially filled with the chosen liquid, and the initial volume (V1) is
recorded.

o The weighed Topanol CA powder is carefully added to the graduated cylinder, ensuring
no loss of material. The solid should be fully submerged.

o The new volume (V2) is recorded. The volume of the Topanol CA sample is V2 - V1.

o Density Calculation: The density (p) is calculated using the formula: p = mass / volume

Determination of Solubility

The solubility of a compound in a particular solvent is determined by finding the maximum
amount of the solute that can be dissolved in a given amount of solvent at a specific
temperature.

Apparatus:

Test tubes or small vials

Analytical balance

Volumetric flasks and pipettes

Shaker or magnetic stirrer
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o Temperature-controlled bath

Procedure:

Preparation of Saturated Solution: An excess amount of Topanol CA is added to a known
volume of the solvent in a test tube or vial.

Equilibration: The mixture is agitated (e.g., using a shaker or stirrer) in a constant
temperature bath for a prolonged period (e.g., 24 hours) to ensure that equilibrium is
reached and a saturated solution is formed.

Separation of Undissolved Solute: The saturated solution is allowed to stand to let the
undissolved solid settle. A clear aliquot of the supernatant is carefully withdrawn using a
pipette, ensuring no solid particles are transferred.

Quantification of Solute: The amount of dissolved Topanol CA in the known volume of the
aliquot is determined. This can be done by evaporating the solvent and weighing the residue,
or by a suitable analytical technique such as UV-Vis spectroscopy or High-Performance
Liquid Chromatography (HPLC) after creating a calibration curve with known concentrations.

Solubility Calculation: The solubility is expressed as grams of solute per 100 grams of
solvent or other appropriate units.

Determination of Antioxidant Activity

The antioxidant activity of Topanol CA can be assessed using various in vitro assays. The

DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-
sulfonic acid)) radical scavenging assays are two of the most common methods.

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an
antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to a yellow-colored
diphenylpicrylhydrazine, leading to a decrease in absorbance at 517 nm.

Procedure:

e Preparation of Solutions:

o A stock solution of DPPH in a suitable solvent (e.g., methanol or ethanol) is prepared.
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o Solutions of Topanol CA at various concentrations are prepared in the same solvent.

o Reaction: A specific volume of the DPPH solution is mixed with different concentrations of
the Topanol CA solutions. A control containing only the DPPH solution and the solvent is
also prepared.

 Incubation: The mixtures are incubated in the dark at room temperature for a specific period
(e.g., 30 minutes).

o Absorbance Measurement: The absorbance of each solution is measured at 517 nm using a
spectrophotometer.

o Calculation: The percentage of radical scavenging activity is calculated using the following
formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the
absorbance of the control and A_sample is the absorbance of the sample. The IC50 value
(the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) can be
determined by plotting the percentage of scavenging against the concentration of Topanol
CA.

Principle: The ABTS radical cation (ABTSe+) is generated by the oxidation of ABTS. This
radical has a characteristic blue-green color. Antioxidants that can donate a hydrogen atom or
an electron will reduce the ABTSe+, leading to a loss of color, which is measured by the
decrease in absorbance at 734 nm.

Procedure:

o Preparation of ABTSe+ Solution: The ABTSe+ radical cation is pre-formed by reacting an
agueous solution of ABTS with potassium persulfate. The mixture is allowed to stand in the
dark at room temperature for 12-16 hours before use. The resulting solution is then diluted
with a suitable solvent (e.g., ethanol) to obtain a specific absorbance at 734 nm.

o Reaction: A specific volume of the diluted ABTSe+ solution is mixed with different
concentrations of the Topanol CA solutions. A control containing only the ABTSe+ solution
and the solvent is also prepared.

 Incubation: The mixtures are incubated at room temperature for a specific period (e.g., 6
minutes).
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o Absorbance Measurement: The absorbance of each solution is measured at 734 nm.

o Calculation: The percentage of inhibition is calculated using a similar formula to the DPPH
assay. The results can be expressed as Trolox Equivalent Antioxidant Capacity (TEAC),
which compares the antioxidant capacity of the sample to that of Trolox, a water-soluble
vitamin E analog.

Antioxidant Mechanism of Topanol CA

Topanol CA functions as a primary antioxidant through a free radical scavenging mechanism,
which is characteristic of hindered phenolic compounds. The process involves the donation of a
hydrogen atom from one of its phenolic hydroxyl groups to a highly reactive free radical (Re),
thereby neutralizing it. This action terminates the chain reaction of oxidation. The resulting
Topanol CA phenoxy radical is relatively stable due to resonance delocalization of the
unpaired electron across the aromatic ring and steric hindrance from the bulky tert-butyl
groups, which prevents it from initiating new oxidation chains.[9][10]

Free Radical (Re) H- Acceptance Stable Molecule (RH)

Resonance Stabilization

Topanol CA (Ar-OH) M} Topanol CA Phenoxy Radical (Ar-O¢)

~

Termination of
Oxidation Chain
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Click to download full resolution via product page

Caption: Antioxidant mechanism of Topanol CA via hydrogen atom donation.

Conclusion

Topanol CA is a highly effective hindered phenolic antioxidant with well-defined physical and
chemical properties that contribute to its function as a stabilizer in various materials. Its low
volatility and high thermal stability make it suitable for a wide range of processing conditions.
The antioxidant mechanism, based on free radical scavenging, is a classic example of how
hindered phenols protect materials from oxidative degradation. The experimental protocols
provided in this guide offer standardized methods for the evaluation of these key properties,
which are essential for researchers and professionals in the fields of materials science and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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